Cas no 1758-73-2 (Formamidine Sulfuric Acid)
Formamidine Sulfuric Acid is a strong acidulant utilized in various applications due to its high activity and stability. Its key advantages include efficient pH control, low volatility, and resistance to degradation under normal storage conditions, making it suitable for use in industrial processes and formulations requiring acidic properties.
Formamidine Sulfuric Acid structure
Product Name:Formamidine Sulfuric Acid
CAS No:1758-73-2
MF:CH4N2O2S
MW:108.1197
MDL:MFCD00002397
CID:41945
PubChem ID:61274
Update Time:2025-10-15
Formamidine Sulfuric Acid Chemical and Physical Properties
Names and Identifiers
-
- Amino(imino)methanesulfinic acid
- Aminoiminomethanesulphinic acid
- Thiourea dioxide
- Thiurea Dioxide
- Formamidinesulphinic acid
- Formamidinesulfinic Acid
- sulphuramide
- Formamidine Sulfuric Acid
- Aminoiminomethanesulfinic acid
- Thiourea S,S-dioxide
- Formamidine sulfinate
- FASTECH
- Amino(imino)
- FAS PRIMER PAIR
- Tiourea dioxide
- TNFRSF6 PRIMER PAIR
- AMIDINOSULFINIC ACID
- 二氧化硫脲
- Formamidine sulfinic acid
- Manofast
- AIMSA
- Methanesulfinic acid, aminoimino-
- carbamimidoylsulfinic acid
- Methenesulfinic acid, aminoimino-
- 42BWR07L73
- Methanesulfinic acid, 1-amino-1-imino-
- Formamidinesulfinic acid (Thiourea dioxide)
- Formamidinesulfinic acid, 99%
- Urea
- Thioureadioxide
-
- MDL： MFCD00002397
- Inchi： 1S/CH4N2O2S/c2-1(3)6(4)5/h(H3,2,3)(H,4,5)
- InChI Key： FYOWZTWVYZOZSI-UHFFFAOYSA-N
- SMILES： S(=O)(O)C(=N)N
- BRN： 506653
Computed Properties
- Exact Mass: 107.99900
- Monoisotopic Mass: 107.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 89.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -1.1
- Topological Polar Surface Area: 106
Experimental Properties
- Color/Form: White odorless crystalline powder
- Density: 1.68
- Melting Point: 124-127 °C (dec.) (lit.)
- Boiling Point: 355.3 °C at 760 mmHg
- Flash Point: 168.7 °C
- Refractive Index: 1.6550 (estimate)
- PH: 4 (10g/l, H2O, 20℃)
- Solubility: 27g/l
- Water Partition Coefficient: 30G/L(20ºC)
- PSA: 106.38000
- LogP: 0.76730
- Solubility: Slightly soluble in water, its aqueous solution is acidic, insoluble in ether and benzene. It decomposes into urea and hyposulphuric acid in slightly alkaline solution.
- Sensitiveness: Moisture Sensitive
Formamidine Sulfuric Acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H251,H302,H315,H319,H335
- Warning Statement： P235+P410,P261,P305+P351+P338
- Hazardous Material transportation number：UN 3341 4.2/PG 2
- WGK Germany：1
- Hazard Category Code： 5-22-36/37/38
- Safety Instruction： S26-S24/25
- RTECS：PB0372500
-
Hazardous Material Identification：
- Safety Term：4.2
- Packing Group：II
- Risk Phrases：R22; R36/37/38
- Packing Group：II
- Hazard Level：4.2
- HazardClass：4.2
- PackingGroup：III
- TSCA：Yes
- Storage Condition：2-8°C
Formamidine Sulfuric Acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Formamidine Sulfuric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104705-100g |
Formamidine Sulfuric Acid |
1758-73-2 | 98% | 100g |
¥53.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104705-25g |
Formamidine Sulfuric Acid |
1758-73-2 | 98% | 25g |
¥41.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T104705-500g |
Formamidine Sulfuric Acid |
1758-73-2 | 98% | 500g |
¥153.90 | 2023-09-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB18953-1g |
Formamidine Sulfuric Acid |
1758-73-2 | 97% | 1g |
0.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB18953-500g |
Formamidine Sulfuric Acid |
1758-73-2 | 97% | 500g |
176.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB18953-1000g |
Formamidine Sulfuric Acid |
1758-73-2 | 97% | 1000g |
328.00 | 2021-07-09 | |
| TRC | F692150-1g |
Formamidine Sulfuric Acid |
1758-73-2 | 1g |
$ 64.00 | 2023-09-07 | ||
| TRC | F692150-5g |
Formamidine Sulfuric Acid |
1758-73-2 | 5g |
$81.00 | 2023-05-18 | ||
| TRC | F692150-10g |
Formamidine Sulfuric Acid |
1758-73-2 | 10g |
$92.00 | 2023-05-18 | ||
| TRC | F692150-25g |
Formamidine Sulfuric Acid |
1758-73-2 | 25g |
$110.00 | 2023-05-18 |
Formamidine Sulfuric Acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1758-73-2)Thiourea dioxide
Order Number:LE6811;LE15178;LE1773276
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1758-73-2)Thiourea dioxide
Order Number:sfd17366
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Formamidine Sulfuric Acid Related Literature
-
1. Investigation of the redox interaction between iron(III) 5,10,15,20-tetrakis(?p-sulfonatophenyl)porphyrinate and aminoiminomethanesulfinic acid in aqueous solutionVasilios Lepentsiotis,Rudi van Eldik,Dimitri M. Stulov,Sergei V. Makarov J. Chem. Soc. Dalton Trans. 1998 2915
-
John Killoran,John F. Gallagher,Paul V. Murphy,Donal F. O’Shea New J. Chem. 2005 29 1258
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Wenyue Gao,Wenjing Qi,Jianping Lai,Liming Qi,Saadat Majeed,Guobao Xu Chem. Commun. 2015 51 1620
-
4. Reactive oxygen species in aerobic decomposition of thiourea dioxidesSerge A. Svarovsky,Reuben H. Simoyi,Sergei V. Makarov J. Chem. Soc. Dalton Trans. 2000 511
-
5. Synthesis of the first magnetic nanoparticles with a thiourea dioxide-based sulfonic acid tag: application in the one-pot synthesis of 1,1,3-tri(1H-indol-3-yl) alkanes under mild and green conditionsMohammad Ali Zolfigol,Roya Ayazi-Nasrabadi RSC Adv. 2016 6 69595
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1758-73-2)Thiourea dioxide
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:1758-73-2)Thiourea dioxide
Purity:99.9%
Quantity:200kg
Price ($):Inquiry